Cas no 784167-11-9 (4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one)

• Product Name: 4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one
• CAS No: 784167-11-9
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 5419846
• Update Time: 2025-06-14

4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-benzylpiperazin-1-yl)methyl]-7,8-dimethylchromen-2-one
• 2H-1-Benzopyran-2-one, 7,8-dimethyl-4-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
• 4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one

• Inchi： 1S/C23H26N2O2/c1-17-8-9-21-20(14-22(26)27-23(21)18(17)2)16-25-12-10-24(11-13-25)15-19-6-4-3-5-7-19/h3-9,14H,10-13,15-16H2,1-2H3
• InChI Key： PZYPIHZOVTVBPU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(C)=CC=C2C(CN2CCN(CC3=CC=CC=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one

Comprehensive Overview of 4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one (CAS No. 784167-11-9)

The compound 4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one (CAS No. 784167-11-9) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This chromen-2-one derivative, characterized by its unique benzylpiperazine substitution, exhibits potential applications in drug discovery and development. Its molecular structure combines a coumarin core with a piperazine moiety, making it a versatile scaffold for medicinal chemistry.

Recent studies have highlighted the growing interest in chromen-2-one derivatives due to their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The incorporation of a benzylpiperazine group in this compound enhances its pharmacokinetic profile, potentially improving bioavailability and target specificity. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and psychopharmacology.

The synthesis of 4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one involves multi-step organic reactions, including Mannich reactions and nucleophilic substitutions. Its purity and stability are critical for experimental reproducibility, making analytical techniques like HPLC and NMR spectroscopy essential for quality control. The compound's CAS No. 784167-11-9 serves as a unique identifier in chemical databases, facilitating global research collaboration.

In the context of current scientific trends, this compound aligns with the rising demand for small-molecule modulators of protein-protein interactions. Its chromen-2-one core is structurally similar to natural flavonoids, which are widely studied for their health benefits. This connection to nutraceuticals and functional foods makes it a relevant topic for interdisciplinary research, bridging gaps between chemistry, biology, and nutrition science.

From a commercial perspective, 4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one is primarily utilized in research settings. Its applications range from high-throughput screening to structure-activity relationship studies. The compound's piperazine moiety is particularly noteworthy, as this functional group is prevalent in FDA-approved drugs, underscoring its pharmacological relevance. Researchers often explore its potential as a lead compound for developing novel therapeutics.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous, standard laboratory precautions should be observed. Its stability under various conditions (pH, temperature) is a subject of ongoing investigation, with implications for formulation development. These aspects are critical for researchers seeking to optimize its drug-like properties.

The future directions for 784167-11-9 research may include computational modeling to predict its interactions with biological targets, as well as derivatization studies to enhance its selectivity. With the increasing focus on personalized medicine, such compounds offer valuable tools for understanding individual variations in drug response. This aligns with the broader shift toward precision pharmacology in modern therapeutics.

In summary, 4-(4-benzylpiperazin-1-yl)methyl-7,8-dimethyl-2H-chromen-2-one represents an important class of synthetic compounds with wide-ranging research applications. Its unique structural features and potential biological activities make it a valuable subject for continued investigation in academic and industrial settings. As scientific understanding of heterocyclic compounds advances, this molecule may contribute to breakthroughs in multiple therapeutic areas.